Cas no 2138228-10-9 (benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate)

• Product Name: benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate
• CAS No: 2138228-10-9
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6084564
• PubChem ID: 165467258
• Update Time: 2025-10-21

benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate
• EN300-796178
• 2138228-10-9

• Inchi： 1S/C17H25NO3/c1-13(17(2,3)4)10-15(19)11-18-16(20)21-12-14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3,(H,18,20)
• InChI Key： XDKFPOSKQKZREZ-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate

Introduction to Benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate (CAS No. 2138228-10-9)

Benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate, a compound with the chemical formula C₁₃H₂₁NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group and a carbamate moiety linked to a 4,5,5-trimethyl-2-oxohexyl chain. The CAS number 2138228-10-9 provides a unique identifier for this substance, ensuring precise classification and differentiation in chemical databases and literature.

The benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate structure is of particular interest due to its potential applications in drug development and biochemical research. The benzyl group is commonly used in pharmaceuticals as a protecting group for amino groups, while the carbamate moiety can serve as a key functional unit in the design of bioactive molecules. The 4,5,5-trimethyl-2-oxohexyl chain adds to the compound's complexity and may contribute to its solubility and bioavailability properties.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. The benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate molecule exemplifies this trend by incorporating multiple functional groups that can interact with biological targets in unique ways. For instance, the carbamate group can exhibit inhibitory activity against certain enzymes by forming covalent bonds or by competing with natural substrates. This makes it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate is its potential in modulating biological pathways. Studies have shown that compounds with similar structural motifs can influence various cellular processes, including inflammation, apoptosis, and signal transduction. The CAS number 2138228-10-9 has been instrumental in tracking research involving this compound across different laboratories and publications. This standardized identification ensures that scientists can reliably reference and build upon existing work.

In the context of drug development, the synthesis of benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate presents both challenges and opportunities. The presence of multiple stereocenters in its structure necessitates precise synthetic methodologies to achieve high enantiomeric purity. Advances in asymmetric synthesis have made it possible to construct complex molecules like this one with greater efficiency and selectivity. These techniques are crucial for producing derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate is another area of active investigation. The 4,5,5-trimethyl-2-oxohexyl chain is known to influence metabolic stability and distribution within the body. By optimizing this part of the molecule, researchers can improve its bioavailability and reduce potential side effects. Such modifications are essential for translating promising laboratory findings into effective clinical treatments.

Recent studies have also explored the role of benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate in addressing specific therapeutic needs. For example, derivatives of this compound have shown promise in preclinical models as inhibitors of enzymes involved in pain signaling or neurodegenerative diseases. The versatility of its structure allows for further functionalization to tailor its biological activity toward particular targets. This adaptability underscores its significance as a building block in medicinal chemistry.

The use of computational methods has further accelerated the discovery process for compounds like benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate. Molecular modeling techniques enable researchers to predict how different structural modifications will affect a molecule's interactions with biological targets. This approach has been particularly valuable in identifying lead compounds for further optimization. By integrating experimental data with computational predictions, scientists can streamline the drug development pipeline.

Future directions in research on benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate may include exploring its role in combination therapies or investigating its mechanisms of action at a molecular level. Understanding how this compound interacts with cellular components can provide insights into its therapeutic potential and limitations. Such knowledge is critical for developing safe and effective treatments that address complex diseases.

In conclusion,benzyl N-(4,5,5-trimethyl-2-oxohexyl)carbamate (CAS No. 2138228-10-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique features make it a valuable tool for researchers studying enzyme inhibition、cellular signaling，and other critical biological processes。As our understanding of molecular interactions continues to grow，compounds like this one will undoubtedly play an increasingly important role in advancing human health.